10,11,16,27-Tetramethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.114,18.124,28.03,8.07,12.022,36]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-15-ol

• IUPAC Name: 10,11,16,27-tetramethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.114,18.124,28.03,8.07,12.022,36]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-15-ol
• InChI: InChI=1S/C38H42N2O7/c1-39-16-14-26-27-21-33(44-5)37(45-6)36(26)47-38-34-24(20-32(43-4)35(38)41)13-15-40(2)29(34)18-23-9-12-30(42-3)31(19-23)46-25-10-7-22(8-11-25)17-28(27)39/h7-12,19-21,28-29,41H,13-18H2,1-6H3
• InChI Key: NVIHKJYGMWNYEP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C(=C7CCN6C)O3)OC)OC)C=C5)O)OC
• Molecular Formula: C38H42N2O7
• Molecular Weight: 638.7 g/mol

Description

10,11,16,27-Tetramethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.1^{14,18}.1{24,28}.0^{3,8}.0{7,12}0^{22,36}]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-15-ol is a complex organic compound with a unique heptacyclic structure This compound is characterized by its multiple methoxy groups and a complex arrangement of oxygen and nitrogen atoms within its framework

Preparation Methods

The synthesis of 10,11,16,27-Tetramethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.1^{14,18}.1{24,28}.0^{3,8}.0{7,12}.0^{22,36}]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-15-ol involves multiple steps, typically starting from simpler organic molecules. The synthetic route often includes the formation of the heptacyclic core through a series of cyclization reactions, followed by the introduction of methoxy groups via methylation reactions. Industrial production methods may involve optimizing these steps to increase yield and purity, often using advanced techniques such as chromatography for purification.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: Methoxy groups can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

10,11,16,27-Tetramethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.1^{14,18}.1{24,28}.0^{3,8}.0{7,12}.0^{22,36}]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-15-ol has several applications in scientific research:

Chemistry: Used as a model compound for studying complex organic reactions and mechanisms.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the synthesis of advanced materials and as a precursor for other complex organic compounds.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. Its effects are mediated through pathways that involve binding to these targets, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Compared to other similar compounds, 10,11,16,27-Tetramethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.1^{14,18}.1{24,28}.0^{3,8}.0{7,12}.0^{22,36}]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-15-ol is unique due to its heptacyclic structure and the presence of multiple methoxy groups. Similar compounds include:

• 10,11,15,16-Tetramethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.1^{14,18}.1{24,28}.0^{3,8}.0{7,12}.0^{22,36}]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-27-ol
• 10,11,16,27-Tetramethoxy-4-methyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.1^{14,18}.1{24,28}.0^{3,8}.0{7,12}.0^{22,36}]hexatriaconta-1(32),7(12),8,10,14(36),15,17,24(35),25,27,30,33-dodecaen-15-ol

These compounds share structural similarities but differ in specific functional groups or stereochemistry, which can influence their chemical behavior and applications.